Cas no 2228199-50-4 (4-bromo-1,1,2,2-tetrafluoro-3-methylbutane)

• Product Name: 4-bromo-1,1,2,2-tetrafluoro-3-methylbutane
• CAS No: 2228199-50-4
• MF: C₅H₇BrF₄
• MW: 223.00669503212
• CID: 6202383
• PubChem ID: 165789046
• Update Time: 2025-05-23

4-bromo-1,1,2,2-tetrafluoro-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,1,2,2-tetrafluoro-3-methylbutane
• 2228199-50-4
• EN300-1946999

• Inchi： 1S/C5H7BrF4/c1-3(2-6)5(9,10)4(7)8/h3-4H,2H2,1H3
• InChI Key： IUJBZYVLPXYKOT-UHFFFAOYSA-N
• SMILES： BrCC(C)C(C(F)F)(F)F

Computed Properties

• Exact Mass: 221.96673g/mol
• Monoisotopic Mass: 221.96673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 4-bromo-1,1,2,2-tetrafluoro-3-methylbutane

4-Bromo-1,1,2,2-Tetrafluoro-3-Methylbutane (CAS No. 2228199-50-4)

4-Bromo-1,1,2,2-tetrafluoro-3-methylbutane, also known by its CAS registry number CAS No. 2228199-50-4, is a fluorinated alkyl bromide with a unique structure that makes it highly valuable in various chemical applications. This compound belongs to the class of haloalkanes and is characterized by its tetrafluorinated and brominated structure. The molecule consists of a butane backbone with fluorine atoms attached to the first and second carbons and a bromine atom on the fourth carbon. Additionally, a methyl group is attached to the third carbon, further diversifying its chemical properties.

The synthesis of 4-bromo-1,1,2,2-tetrafluoro-3-methylbutane typically involves multi-step processes that include fluorination and bromination reactions. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis pathways for this compound. For instance, researchers have explored the use of electrophilic fluorination methods to introduce multiple fluorine atoms onto the carbon chain while maintaining the integrity of the molecule's structure.

CAS No. 2228199-50-4 exhibits interesting physical properties due to its highly fluorinated nature. It is known for its low boiling point and high stability under certain conditions. These properties make it suitable for applications in refrigeration systems and as an intermediate in the synthesis of more complex organic compounds. Moreover, its bromine atom provides reactivity that can be harnessed in various substitution reactions.

In recent years, there has been growing interest in the use of 4-bromo-1,1,2,2-tetrafluoro-3-methylbutane as a precursor for the production of biologically active molecules. For example, studies have shown that this compound can be transformed into potent inhibitors for certain enzymes involved in disease pathways. The ability to modify this compound through substitution or addition reactions has opened new avenues for drug discovery.

The chemical stability of CAS No. 2228199-50-4 under thermal and oxidative conditions has been extensively studied. Researchers have reported that the presence of multiple fluorine atoms enhances the molecule's resistance to degradation, making it ideal for use in high-performance materials and advanced chemical processes.

In terms of environmental impact, 4-bromo-1,1,2,2-tetrafluoro-3-methylbutane has been evaluated for its potential contribution to ozone depletion and global warming. While it contains halogens that could theoretically contribute to these issues, modern manufacturing practices and regulatory frameworks aim to minimize such risks through controlled usage and disposal methods.

The demand for CAS No. 2228199-50-4 continues to grow as new applications are discovered across various industries. Its versatility as both an intermediate and a final product positions it as a key compound in contemporary chemistry research and development.